Cas no 32141-11-0 (8-Iodonaphthalene-1-carbonyl chloride)

• Product Name: 8-Iodonaphthalene-1-carbonyl chloride
• CAS No: 32141-11-0
• MF: C₁₁H₆ClIO
• MW: 316.522214412689
• CID: 4712644
• Update Time: 2025-06-14

8-Iodonaphthalene-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-Iodonaphthalene-1-carbonyl chloride

• Inchi： 1S/C11H6ClIO/c12-11(14)8-5-1-3-7-4-2-6-9(13)10(7)8/h1-6H
• InChI Key： VTSAXFRCPZUNGI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=CC=CC(C(=O)Cl)=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Topological Polar Surface Area: 17.1

Additional information on 8-Iodonaphthalene-1-carbonyl chloride

Comprehensive Guide to 8-Iodonaphthalene-1-carbonyl chloride (CAS No. 32141-11-0): Properties, Applications, and Industry Insights

8-Iodonaphthalene-1-carbonyl chloride (CAS No. 32141-11-0) is a specialized organic compound widely recognized for its role in synthetic chemistry and material science. This halogenated naphthalene derivative features a reactive carbonyl chloride group and an iodo substituent, making it a versatile intermediate for cross-coupling reactions, pharmaceutical synthesis, and advanced material design. Its molecular structure (C₁₁H₆ClIO) combines aromatic stability with high reactivity, enabling precise functionalization in complex molecular architectures.

In recent years, the demand for iodonaphthalene derivatives has surged due to their applications in OLED materials, fluorescent probes, and catalysis. Researchers frequently search for "8-Iodonaphthalene-1-carbonyl chloride synthesis" or "CAS 32141-11-0 solubility," reflecting growing interest in its practical handling and optimization. The compound’s iodine atom facilitates Sonogashira coupling and Suzuki-Miyaura reactions, key topics in modern green chemistry discussions.

From a technical perspective, 8-Iodonaphthalene-1-carbonyl chloride exhibits a melting point range of 120–125°C and is typically stored under inert conditions due to its sensitivity to moisture. Analytical techniques like HPLC and NMR spectroscopy are essential for purity verification, a common concern among purchasers searching for "CAS 32141-11-0 purity standards." Its electrophilic carbonyl group also enables amide bond formation, aligning with trends in peptide synthesis and bioconjugation technologies.

Environmental and safety considerations are critical when working with this compound. While not classified as hazardous under standard protocols, proper PPE (e.g., gloves, goggles) is recommended during handling. Industry forums often discuss "8-Iodonaphthalene-1-carbonyl chloride storage" and "CAS 32141-11-0 stability," emphasizing the need for airtight containers and desiccants to prevent hydrolysis.

The compound’s role in photoactive materials has gained attention amid the rise of renewable energy technologies. For instance, its incorporation into organic semiconductors enhances charge transport efficiency, a hot topic in "solar cell innovation" searches. Additionally, its use in metal-organic frameworks (MOFs) aligns with the demand for porous materials in gas storage applications.

Market analysts note increasing procurement of 8-Iodonaphthalene-1-carbonyl chloride by R&D laboratories and specialty chemical manufacturers. Queries such as "buy CAS 32141-11-0" or "iodonaphthalene derivatives supplier" highlight its commercial relevance. Custom synthesis services now offer scalable production routes, including microwave-assisted reactions, to meet diverse project requirements.

In conclusion, 8-Iodonaphthalene-1-carbonyl chloride (CAS No. 32141-11-0) bridges fundamental research and industrial innovation. Its multifaceted reactivity and alignment with sustainable chemistry trends ensure continued relevance in scientific and technological advancements.